Cas no 107811-11-0 (Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester)
107811-11-0 structure
Product Name:Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
CAS No:107811-11-0
MF:C8H10ClN3O3S
MW:263.701299190521
CID:202335
PubChem ID:3065346
Update Time:2025-04-19
Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
- 2-chloroethyl 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoate
- AC1MI9LF
- ACMC-20mb70
- AG-D-23806
- CTK4A5720
- LS-147322
- N-(1,3,4-Thiadiazol-2-yl)succinamic acid 2-chloroethyl ester
- Succinamic acid, N-(1,3,4-thiadiazol-2-yl)-, 2-chloroethyl ester
- 107811-11-0
- Butanoic acid, 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
- DTXSID80148252
-
- Inchi: 1S/C8H10ClN3O3S/c9-3-4-15-7(14)2-1-6(13)11-8-12-10-5-16-8/h5H,1-4H2,(H,11,12,13)
- InChI Key: VZPPHXOISYEFOZ-UHFFFAOYSA-N
- SMILES: ClCCOC(CCC(NC1=NN=CS1)=O)=O
Computed Properties
- Exact Mass: 263.0133
- Monoisotopic Mass: 263.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.47
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.586
- PSA: 81.18
- LogP: 1.68830
Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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